Cas no 2418729-20-9 (7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one)

• Product Name: 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one
• CAS No: 2418729-20-9
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 5359986
• Update Time: 2025-06-11

7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• Z4283820725
• 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one
• 7-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2,3,4-tetrahydronaphthalen-1-one

• Inchi： 1S/C17H21NO2/c19-17-3-1-2-13-6-7-15(8-16(13)17)20-11-14-10-18(14)9-12-4-5-12/h6-8,12,14H,1-5,9-11H2
• InChI Key： ASBGAYIEIWBPCP-UHFFFAOYSA-N
• SMILES： O(C1C=CC2CCCC(C=2C=1)=O)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

Additional information on 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one

Introduction to 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one (CAS No. 2418729-20-9)

7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one (CAS No. 2418729-20-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a naphthalene core and an aziridine ring, which contribute to its potential therapeutic applications. The compound's structure and properties make it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one is particularly noteworthy due to its combination of aromatic and heterocyclic moieties. The naphthalene core provides a rigid, planar structure that can interact with biological targets through π-stacking and hydrophobic interactions. The aziridine ring, on the other hand, introduces a high degree of reactivity and can participate in various chemical transformations, making the compound versatile in synthetic chemistry.

Recent research has focused on the biological activities of 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. The mechanism of action involves the modulation of key enzymes and proteins, such as kinases and transcription factors, which are often dysregulated in cancer.

In addition to its anti-cancer properties, 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new therapeutic strategies for inflammatory disorders.

The synthesis of 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving functional group manipulations and ring-forming reactions. One notable synthetic approach involves the use of palladium-catalyzed cross-coupling reactions to construct the naphthalene core, followed by selective functionalization to introduce the aziridine ring. These advancements in synthetic methodology have facilitated the large-scale production of the compound for further biological evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. However, more extensive studies are needed to fully understand its therapeutic potential and to identify any potential side effects or drug interactions.

The future prospects for 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and combinatorial chemistry approaches. Additionally, efforts are being made to develop novel formulations that can enhance its bioavailability and target delivery to specific tissues or organs.

In conclusion, 7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one (CAS No. 2418729-20-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases.